N-(4-amino-2-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide

• IUPAC Name: N-[4-amino-2-[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C21H17N5O4S/c22-18-17(24-19(28)15-9-4-10-30-15)20(29)26-21(25-18)31-11-16(27)23-14-8-3-6-12-5-1-2-7-13(12)14/h1-10H,11H2,(H,23,27)(H,24,28)(H3,22,25,26,29)
• InChI Key: JKTHDAODXVAFPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CSC3=NC(=C(C(=O)N3)NC(=O)C4=CC=CO4)N
• Molecular Formula: C21H17N5O4S
• Molecular Weight: 435.5 g/mol
• CAS No.: 868225-95-0

Description

N-(4-amino-2-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C21H17N5O4S and its molecular weight is 435.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

Research has been conducted on the synthesis and reactivity of compounds related to N-(4-amino-2-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide. The studies involve coupling reactions, treatment with thioamides, and subsequent oxidations to produce complex molecules with potential for further functionalization. These synthetic approaches provide a foundation for developing diverse chemical entities for various applications, including medicinal chemistry and material science (Aleksandrov & El’chaninov, 2017).

Anticancer and Antimicrobial Potential

Compounds structurally similar to the queried chemical have been investigated for their potential as cyclin-dependent kinase 2 (CDK2) inhibitors, showing promising anticancer activity. These studies involve the design, synthesis, and evaluation of derivatives, highlighting the importance of naphthyl and thienyl moieties in contributing to significant biological activities. The research also encompasses docking studies to understand the molecular interactions with the CDK2 enzyme, providing insights into the design of more potent inhibitors (Abdel-Rahman et al., 2021).

Applications in Fluorescence and Chemical Studies

Another avenue of research involves the development of fluorescent probes based on naphthalene derivatives for studying dynamic protein interactions. These compounds demonstrate solvatochromic fluorescence, which is highly sensitive to changes in the local solvent environment. Such properties make them useful tools in biochemistry and cellular biology for probing protein-protein interactions, with advantages including greater chemical stability and longer wavelength excitation (Loving & Imperiali, 2008).

Antimicrobial and Antifungal Activities

Further studies have explored the antimicrobial and antifungal activities of naphtho-fused heterocyclic compounds, including derivatives of the chemical . These investigations have led to the synthesis of new compounds with significant bioactivity, contributing to the search for new therapeutic agents against various bacterial and fungal pathogens (Chambhare et al., 2003).